Cas no 1261911-38-9 (2-(3-fluoro-4-methoxycarbonylphenyl)-6-methylbenzoic Acid)

• Product Name: 2-(3-fluoro-4-methoxycarbonylphenyl)-6-methylbenzoic Acid
• CAS No: 1261911-38-9
• MF: C₁₆H₁₃FO₄
• MW: 288.270428419113
• MDL: MFCD18322121
• CID: 1223044
• PubChem ID: 53227951
• Update Time: 2025-09-19

2-(3-fluoro-4-methoxycarbonylphenyl)-6-methylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-fluoro-4-methoxycarbonylphenyl)-6-methylbenzoic Acid
• 2-(3-Fluoro-4-methoxycarbonylphenyl)-6-methylbenzoic acid, 95%
• DTXSID70691484
• 3'-Fluoro-4'-(methoxycarbonyl)-3-methyl[1,1'-biphenyl]-2-carboxylic acid
• 1261911-38-9
• MFCD18322121

• MDL： MFCD18322121
• Inchi： 1S/C16H13FO4/c1-9-4-3-5-11(14(9)15(18)19)10-6-7-12(13(17)8-10)16(20)21-2/h3-8H,1-2H3,(H,18,19)
• InChI Key： ITJBNYNEHBTGSW-UHFFFAOYSA-N
• SMILES： FC1=C(C(=O)OC)C=CC(=C1)C1C=CC=C(C)C=1C(=O)O

Computed Properties

• Exact Mass: 288.07978705g/mol
• Monoisotopic Mass: 288.07978705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 398
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 63.6Ų